molecular formula C15H10BrN3O3S B6079488 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone CAS No. 5347-50-2

1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone

Cat. No. B6079488
CAS RN: 5347-50-2
M. Wt: 392.2 g/mol
InChI Key: DZDZGEKTPDUBNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone, also known as BNIT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The exact mechanism of action of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is not fully understood. However, it is believed to exert its biological activity by interacting with various cellular targets such as enzymes and receptors. For example, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to inhibit the activity of certain enzymes such as topoisomerase II and carbonic anhydrase IX, which are involved in cancer cell growth and survival.
Biochemical and Physiological Effects
1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to exert various biochemical and physiological effects. In cancer cells, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to induce apoptosis, inhibit cell proliferation, and suppress the expression of certain oncogenes. In fungal cells, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to inhibit the biosynthesis of ergosterol, leading to cell membrane disruption and cell death. In addition, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to exhibit strong fluorescence emission in the visible region, making it a promising candidate for various applications such as bioimaging and sensing.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is its potent biological activity, which makes it a promising candidate for various applications such as anti-cancer therapy and fungicide development. In addition, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone exhibits strong fluorescence emission in the visible region, making it a useful tool for various applications such as bioimaging and sensing. However, one of the main limitations of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for the study of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone. One area of research is the development of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone-based anti-cancer therapies. Further studies are needed to determine the efficacy and safety of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone in preclinical and clinical trials. Another area of research is the development of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone-based fungicides. Further studies are needed to determine the efficacy and safety of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone in various plant systems. Finally, further studies are needed to explore the potential applications of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone as a fluorescent material in various fields such as bioimaging and sensing.

Synthesis Methods

The synthesis of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone involves the reaction between 4-bromoacetophenone and 5-nitro-2-mercaptobenzimidazole in the presence of a base such as potassium hydroxide. The reaction yields 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone as a yellow solid with a melting point of 220-224°C.

Scientific Research Applications

1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been extensively studied for its potential applications in various fields. In medicine, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has shown promising results as an anti-cancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is believed to exert its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing the expression of certain oncogenes.
In agriculture, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been studied for its potential use as a fungicide. It has been found to exhibit potent fungicidal activity against various plant pathogens, including Fusarium oxysporum and Botrytis cinerea. 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is believed to exert its fungicidal activity by inhibiting the biosynthesis of ergosterol, a key component of fungal cell membranes.
In material science, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been studied for its potential use as a fluorescent material. It has been found to exhibit strong fluorescence emission in the visible region, making it a promising candidate for various applications such as bioimaging and sensing.

properties

IUPAC Name

1-(4-bromophenyl)-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10BrN3O3S/c16-10-3-1-9(2-4-10)14(20)8-23-15-17-12-6-5-11(19(21)22)7-13(12)18-15/h1-7H,8H2,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZDZGEKTPDUBNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)CSC2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-])Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10BrN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70362465
Record name 1-(4-Bromophenyl)-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70362465
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

392.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Bromophenyl)-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]ethan-1-one

CAS RN

5347-50-2
Record name 1-(4-Bromophenyl)-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70362465
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.